Cas no 338393-13-8 (4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone)

• Product Name: 4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone
• CAS No: 338393-13-8
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• MDL: MFCD01568307
• CID: 92752
• PubChem ID: 2063879
• Update Time: 2025-09-20

4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylbenzyl)sulfonyl)-1H-1,2,4-triazole
• 3-[(4-METHYLBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE
• 4-Methylbenzyl 1H-1,2,4-triazol-3-yl sulfone
• 5-[(4-methylphenyl)methylsulfonyl]-1H-1,2,4-triazole
• methylbenzyltriazolylsulfone
• 5-[(4-Methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
• 338393-13-8
• 3-(p-tolylmethylsulfonyl)-1H-1,2,4-triazole
• HMS1365O17
• 3-[(4-methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
• MFCD01568307
• Bionet2_000677
• 3-p-Tolylmethanesulfonyl-1H-[1,2,4]triazole
• 1N-575S
• HMS2671P19
• FT-0680130
• SMR000335122
• AKOS003405542
• 1-Cbz-3-methyl-piperazine
• A875187
• DTXSID40366374
• J-510382
• AKOS002357293
• CHEMBL1887986
• MLS000721656
• STK887561
• 4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone

• MDL： MFCD01568307
• Inchi： 1S/C10H11N3O2S/c1-8-2-4-9(5-3-8)6-16(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： YYQTWXHTIYSIRV-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)(CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 237.05700
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4

Experimental Properties

• Color/Form: powder
• Density: 1.371
• Melting Point: 195°
• Boiling Point: 479.3°Cat760mmHg
• Flash Point: 243.7°C
• Refractive Index: 1.598
• PSA: 84.09000
• LogP: 2.16780
• Solubility: Not determined

4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes